Alumina

• IUPAC Name: oxo(oxoalumanyloxy)alumane
• InChI: InChI=1S/2Al.3O
• InChI Key: TWNQGVIAIRXVLR-UHFFFAOYSA-N
• Canonical SMILES: O=[Al]O[Al]=O
• Molecular Formula: Al2O3
• Molecular Weight: 101.961 g/mol
• Physical Description: Odorless, white, crystalline powder; [Note: Emery is an impure variety of Al2O3 which may contain small impurities of iron, magnesium & silica. Corundum is natural Al2O3. See also CAS #1302-74-5 (corundum)], Odorless, white, crystalline powder.
• CAS RN: 1302-74-5, 1317-82-4, 12174-49-1, 12415-34-8

Description

Synthesis Analysis

The synthesis of alumina can be achieved through several methods, including thermal, mechanical, and combined mechanical-thermal activation of aluminothermic reduction reactions. The combination of combustion synthesis (CS) and mechanosynthesis (MS), leading to micro and nano aluminum-based composites, represents the most recent advancements in this compound synthesis. This combined mechanical thermal synthesis (MTS) method has demonstrated enhanced reaction kinetics and extended concentration limits, showing great potential for commercial viability (Reddy, Das, & Das, 2007).

Molecular Structure Analysis

The crystal structures of metastable this compound polymorphs and their transitions are critical for understanding this compound's properties. All metastable this compound structures are characterized by ordered or partially ordered cation arrays on the interstitial sites of an approximately close-packed oxygen sublattice. The symmetry relations between these polymorphs allow for an exact interpretation of complex domain structures observed experimentally, shedding light on possible mechanisms for phase transitions (Levin & Brandon, 2005).

Chemical Reactions and Properties

This compound's chemical properties are influenced significantly by its surface and interface behaviors under various conditions. Studies of ordered this compound surfaces under ultrahigh vacuum (UHV) and intermediate pressure conditions have shown that most this compound films do not dissociate water or small molecules at room temperature under UHV conditions. However, under ambient conditions, the α-Al2O3(0001) surface becomes OH-terminated, indicating a cooperative dissociation pathway for water with low activation barriers (Kelber, 2007).

Physical Properties Analysis

This compound's physical properties, such as hardness, density, and thermal conductivity, are crucial for its applications. For example, the optical functions of this compound deposited through atomic layer deposition (ALD) have been extensively studied, offering insights into its use in the semiconductor industry. Spectroscopic ellipsometry has provided detailed information on this compound's optical function across a wide wavelength range, highlighting its importance in various applications (Shah et al., 2019).

Chemical Properties Analysis

The aluminothermic reaction between aluminum and metallic oxides, such as in the Al/ZnO system, is notable for its application in the synthesis of in-situ aluminum/alumina composites, welding, and other areas. This reaction is thermodynamically favorable, with research focusing on overcoming technical barriers to facilitate the reaction and improve the microstructural properties of the products (Maleki, Hosseini, & Niroumand, 2018).

Scientific Research Applications

• Battery Systems and Electrolytes : Alumina, specifically β″-alumina, plays a crucial role in sodium-sulfur batteries used for vehicular and energy storage applications. It acts as a solid electrolyte, with research focusing on its defect structure and performance impacts (Bovin, 1978).

• Catalysis : Transition aluminas are extensively used as catalysts and catalytic supports. Their unique surface properties, essential for catalytic applications, are a subject of detailed study, especially using advanced techniques like 4D STEM and Differential Phase Contrast (Kovarik, Khivantsev, & Szanyi, 2022).

• Surface Chemistry and Structure : The surface chemistry and structure of catalytic aluminas have been extensively investigated, particularly through vibrational spectroscopy of adsorbed species. This research aids in understanding their surface properties for catalytic applications (Morterra & Magnacca, 1996).

• Biomedical Applications : this compound is explored in biomedical fields, especially in bone regeneration and as a material for dental and orthopedic implants. Studies focus on enhancing its bioactivity through surface modifications and phase variations (Silva et al., 2022).

• Ceramics and Glass Industry : this compound's role in modern ceramics and glass technology is significant, owing to its range of properties suitable for various applications. The book "Ceramic and Glass Materials" provides comprehensive coverage of this compound's applications in these industries (Gneezy et al., 1993).

• Nanotechnology and Plant Protection : Nanomaterials in plant protection and fertilization have seen increased research, with this compound being one of the significant materials studied for these purposes (Gogos, Knauer, & Bucheli, 2012).

• High-Pressure/High-Temperature Applications : this compound is a crucial material in high-pressure experiments and has been studied for its stability and physical properties under extreme conditions (Lin et al., 2004).

• Surface Magnetism in Doped this compound : Research on inducing magnetism in this compound surfaces by doping with transition metals opens new avenues in applications like data storage, catalysis, and biomedical engineering (Nykwest, Trujillo, & Alpay, 2021).

Mechanism of Action

Target of Action

Alumina, also known as Emery, is a compound that primarily targets various scientific and industrial fields due to its unique bio−/physicochemical properties . These properties include high surface area, high hardness, thermal stability, biocompatibility, surface functionalization, and electrical insulation . In the biomedical field, this compound nanoparticles have shown promising results in drug delivery systems, biomedical imaging, biosensing, and tissue engineering . Furthermore, they have demonstrated potent antimicrobial and antiviral properties .

Mode of Action

The mode of action of this compound is primarily physical rather than biochemical. For instance, in the context of its antimicrobial properties, this compound nanoparticles can penetrate bacterial and viral cells more effectively due to their small size, thereby increasing the efficacy of their action . In the case of insecticide action, charged this compound particles attach to the insects’ cuticle due to triboelectric forces, absorbing its wax layer by surface area phenomena, resulting in insect dehydration .

Biochemical Pathways

While this compound primarily acts through physical interactions, it can also influence certain biochemical pathways. For example, in the anaerobic treatment of waste-activated sludge, this compound slag-modified biochar was found to stimulate the process of short-chain fatty acids (SCFAs) production . This suggests that this compound can interact with biochemical pathways to enhance certain processes.

Pharmacokinetics

The pharmacokinetics of this compound, particularly in the context of drug delivery, is an area of active research. One study demonstrated the potential for controlled drug release using a layer-by-layer pH-responsive polyelectrolyte and nanoporous anodic this compound . This suggests that this compound can be used to control the absorption, distribution, metabolism, and excretion (ADME) of drugs, thereby impacting their bioavailability.

Result of Action

The result of this compound’s action is multifaceted and depends on its application. In the biomedical field, this compound nanoparticles can enhance drug delivery, imaging, and sensing capabilities . In the context of antimicrobial properties, this compound nanoparticles can effectively inhibit bacterial and viral growth . As an insecticide, this compound can lead to the dehydration and death of insects .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the type of fuel used in this compound production was found to be a crucial factor in its environmental impact, with potential savings of up to 75.5% of CO2-equivalent emissions . Additionally, the mineral form of bauxite used in this compound production can also influence its environmental impact . These findings highlight the importance of considering environmental factors in the application and production of this compound.

Safety and Hazards

Exposure to aluminum is usually not harmful, but exposure to high levels can affect your health. Workers who breathe large amounts of aluminum dusts can have lung problems, such as coughing or abnormal chest X-rays. It is recommended to avoid prolonged or repeated contact with skin, avoid contact with eyes, avoid ingestion and inhalation.

Future Directions

Relevant Papers

• “Alumina Ceramic Nanofibers: An Overview of the Spinning Gel Preparation, Manufacturing Process, and Application” provides valuable insights into the design of this compound ceramic nanofibers and explores their potential applications.
• “The effects of energy consumption of this compound production in the…” performs a sensitivity analysis considering possible improvements in efficiency or technological progress.
• “Recent Advances in Nanoporous Anodic this compound: Principles…” explores the intrinsic properties of this compound porous structures and their vast utility in distinct fields.

Biochemical Analysis

Biochemical Properties

Alumina interacts with various biomolecules in the environment. For instance, in bauxite processing residues, this compound interacts with alkaliphilic bacteria . These bacteria show significant tolerance to metals such as nickel, chromium, aluminum, iron, manganese, magnesium, and lead .

Cellular Effects

The effects of this compound on cells are primarily observed in the context of environmental exposure. This compound residues, due to their high alkalinity and metal content, can affect the microbial density and activity in the environment .

Molecular Mechanism

It is known that this compound can interact with various enzymes and proteins, potentially influencing their function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For instance, the microbial activity in bauxite residues can vary depending on the restoration history of the samples .

Metabolic Pathways

This compound does not directly participate in metabolic pathways. It can influence these pathways indirectly through its interactions with enzymes and other biomolecules .

Transport and Distribution

This compound, being a solid compound, does not have a specific transport mechanism within cells or tissues. In the environment, it can be distributed through water and soil .

Subcellular Localization

As a non-biological compound, this compound does not have a specific subcellular localization. When interacting with cells in the environment, it can potentially influence the localization and function of various biomolecules .